Cas no 2198372-89-1 (6-[(Cyclopent-3-en-1-yl)methoxy]imidazo[1,2-b]pyridazine)

• Product Name: 6-[(Cyclopent-3-en-1-yl)methoxy]imidazo[1,2-b]pyridazine
• CAS No: 2198372-89-1
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5326125
• Update Time: 2025-05-19

6-[(Cyclopent-3-en-1-yl)methoxy]imidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-[(cyclopent-3-en-1-yl)methoxy]imidazo[1,2-b]pyridazine
• 6-(cyclopent-3-en-1-ylmethoxy)imidazo[1,2-b]pyridazine
• 6-[(Cyclopent-3-en-1-yl)methoxy]imidazo[1,2-b]pyridazine

• Inchi： 1S/C12H13N3O/c1-2-4-10(3-1)9-16-12-6-5-11-13-7-8-15(11)14-12/h1-2,5-8,10H,3-4,9H2
• InChI Key： YAALVYSUQNIQEI-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=NC=CN2N=1)CC1CC=CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 2
• Topological Polar Surface Area: 39.4

Additional information on 6-[(Cyclopent-3-en-1-yl)methoxy]imidazo[1,2-b]pyridazine

6-[(Cyclopent-3-en-1-yl)methoxy]imidazo[1,2-b]pyridazine: A Comprehensive Overview

The compound CAS No 2198372-89-1, also known as 6-[(Cyclopent-3-en-1-yl)methoxy]imidazo[1,2-b]pyridazine, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of imidazo[1,2-b]pyridazines, which are heterocyclic aromatic compounds with a pyridazine ring fused to an imidazole ring. The presence of the cyclopentenylmethoxy group at the 6-position introduces unique electronic and structural properties that make this compound particularly interesting for research and application.

The synthesis of 6-[(Cyclopent-3-en-1-yl)methoxy]imidazo[1,2-b]pyridazine involves a series of well-established organic reactions. Typically, the imidazo[1,2-b]pyridazine core is synthesized through a cyclization reaction involving appropriate precursors such as 5-amino-pyridine derivatives. The introduction of the cyclopentenylmethoxy group requires careful planning to ensure regioselectivity and stability. Recent studies have explored the use of microwave-assisted synthesis techniques to optimize reaction conditions and improve yield.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The imidazo[1,2-b]pyridazine framework is known for its high thermal stability and excellent electronic properties, making it a candidate for use in organic electronics. Researchers have recently investigated the use of this compound in the development of novel semiconducting materials for flexible electronics and optoelectronic devices.

In addition to its material science applications, 6-[(Cyclopent-3-en-1-yl)methoxy]imidazo[1,2-b]pyridazine has shown potential in medicinal chemistry. The cyclopentenylmethoxy group introduces steric and electronic effects that can influence the bioavailability and pharmacokinetics of the molecule. Recent studies have explored its role as a lead compound in drug discovery programs targeting various therapeutic areas, including cancer and inflammation.

The structural versatility of this compound also makes it an attractive candidate for supramolecular chemistry. The ability to form hydrogen bonds and π–π interactions with other molecules enables the creation of complex self-assembled structures. Recent research has focused on using this compound as a component in molecular recognition systems and stimuli-responsive materials.

From a synthetic perspective, the development of efficient routes to prepare CAS No 2198372-89-1 remains an active area of research. Traditional methods often involve multi-step syntheses with low yields, but advancements in catalytic chemistry and green synthesis techniques are beginning to address these challenges. For instance, the use of palladium-catalyzed cross-coupling reactions has shown promise in streamlining the synthesis process.

In terms of characterization, modern analytical techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry have been instrumental in elucidating the structure and properties of this compound. These studies have provided valuable insights into its conformational flexibility and electronic behavior under different conditions.

The study of 6-[(Cyclopent-3-en-1-yl)methoxy]imidazo[1,2-b]pyridazine has also contributed to our understanding of heterocyclic chemistry. Its reactivity patterns and stability under various conditions make it a valuable model system for exploring fundamental chemical principles. Recent theoretical studies using density functional theory (DFT) have shed light on its electronic structure and reactivity mechanisms.

In conclusion, CAS No 2198372-89-1, or 6-[(Cyclopent-3-en-1-yllmethoxy)imidazo[1,2-b]pyridazine, is a multifaceted compound with wide-ranging applications across chemistry and materials science. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a key player in future research endeavors.